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Application Notes: Analysis of Cold Water
Insoluble Nitrogen (CWIN)

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Methylenediurea

CAS No.: 13547-17-6

Cat. No.: S563186

1. Principle and Significance Cold Water Insoluble Nitrogen (CWIN) represents the fraction of nitrogen in
a substance that is not solubilized after specified treatment with cold water. This analysis is critical in
pharmaceutical development for characterizing sustained-release fertilizers used in plant-based drug
production, excipients, and certain active pharmaceutical ingredients (APIs) where solubility directly
impacts bioavailability and release kinetics. The CWIN value, often expressed as a percentage of total
nitrogen, helps in understanding the slow-release properties and environmental fate of nitrogen-containing

compounds.

2. Experimental Workflow The general workflow for CWIN analysis involves sample preparation, cold
water extraction, separation, and quantitative nitrogen determination in both the original sample and the

insoluble residue. The following diagram outlines the core procedural steps:
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Detailed Experimental Protocol

Methodology: Gravimetric and Kjeldahl Combination Method

1. Scope This protocol describes the procedure for determining the Cold Water Insoluble Nitrogen content in

solid nitrogenous materials, such as coated fertilizers or polymeric drug formulations.

2. Apparatus

¢ Analytical balance (accuracy £0.0001 g)

© 2026 Smolecule. All rights reserved. 2/6 Tech Support


https://www.smolecule.com/products/s563186?utm_src=pdf-body-img
https://www.smolecule.com/products/s563186?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Technique Innovation & Translatability

S m O | e C u | e Specifications & Pricing

e Mechanical shaker or orbital incubator

o Filtration unit with filter paper (Whatman No. 5 or equivalent) or glass microfiber filters

e Oven, capable of maintaining 60+1°C

¢ Desiccator with silica gel

¢ Kjeldahl digestion and distillation apparatus or Dumas combustion analyzer (for nitrogen
quantification)

e Volumetric flasks (1 L), beakers (500 mL)

3. Reagents

e Deionized water

¢ Nitrogen-free water for rinsing

¢ All reagents required for Kjeldahl analysis (Conc. H2SOa, catalyst tablets, 40% NaOH, standardized
HCI or H2SOa4 for titration, mixed indicator) or for operation of a combustion analyzer.

4. Procedure Step 1: Sample Preparation

e Homogenize the laboratory sample.
 Weigh approximately 5.00 g (Wsample) Of the sample to the nearest 0.0001 g and transfer it to a 500

mL Erlenmeyer flask.

Step 2: Cold Water Extraction

Add 250 mL of deionized water at 25+2°C to the flask.

Seal the flask and place it on a mechanical shaker.

Agitate at 150-200 rpm for 30 minutes at a controlled room temperature (25+2°C).
Alternatively, stir continuously with a magnetic stirrer for the same duration.

Step 3: Filtration and Washing

e Quantitatively transfer the contents onto a pre-weighed, dry filter paper (Wj;jer)-

¢ Rinse the flask and the insoluble residue on the filter with small portions (~25-50 mL total) of nitrogen-
free cold water (25+2°C) to ensure complete transfer of the insoluble fraction.

Step 4: Drying and Weighing Insoluble Residue

e Transfer the filter paper containing the residue into a drying oven.
e Dry at 60£1°C to a constant weight (usually 1-2 hours).
e Cool in a desiccator and weigh the filter paper with the dried residue (Wyjiter+residue)-

Step 5: Nitrogen Quantification
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e Determine the nitrogen content in the original sample (Niqt5) and in the dried insoluble residue
(Ninsoluble) Using an approved quantitative method (e.g., Kjeldahl or Dumas combustion).

o For the residue, carefully roll the filter paper with the residue and use it directly in the Kjeldahl
digestion tube or combustion analyzer.

5. Calculation

» Mass of Insoluble Residue: Wcgique = (Writter+residue = Wrilter)

e Cold Water Insoluble Nitrogen (CWIN) Percentage: CWIN (%) = (N _insoluble *
W residue) / (N total * W sample) * 100

6. Quality Control

e Analyze samples in duplicate.
¢ Include a blank and a certified reference material (CRM), if available, in each batch.

Data Presentation and Analysis

The table below summarizes key parameters and potential specifications for reporting CWIN analysis.

Table 1: Key Analytical Parameters and Specifications for CWIN Analysis

Specification / Typical

Parameter Notes | Acceptance Criteria
Value
Sample Mass 5.00g+£0.02¢g Weighed to 4 decimal places.
Extraction 250 mL Maintain a 1:50 solid-to-solvent ratio.
Volume
Extraction Temp. 25°Cx2°C Critical for "cold" definition. Use calibrated
thermometer.
Extraction Time 30 minutes £ 1 min Use a calibrated timer.
Agitation 150-200 rpm (shaker) Ensure consistent and reproducible motion.
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Specification / Typical

Parameter Notes | Acceptance Criteria
Value
Filtration Whatman #5 or Glass Must be nitrogen-free. Pre-weigh before use.
Medium Microfiber
Drying 60 °C to constant weight Avoid higher temps that may degrade labile
Conditions compounds.
Nitrogen Method  Kjeldahl or Dumas Method must be validated for the sample type.
Combustion

Critical Methodological Notes

e Temperature Control: Precise temperature control during extraction is the most critical factor.
Fluctuations can significantly alter solubility and compromise reproducibility.
¢ Filtration Efficiency: Incomplete filtration or channeling can lead to loss of insoluble solids or
incomplete washing, resulting in overestimation of soluble nitrogen.
¢ Method Validation: For any new drug substance or formulation, this method must be fully validated.
Key parameters to establish include:
o Precision: Repeatability (intra-day) and Intermediate Precision (inter-day, different analyst).
o Accuracy: Through spike/recovery experiments using a suitable standard with known solubility.
o Robustness: Deliberate, small variations in extraction time, temperature, and agitation speed.

Troubleshooting Common Issues

¢ High Variability in Replicates: Check homogeneity of the original sample and consistency of
agitation and filtration speed.

e CWIN Values Too High: Potential cause is incomplete drying of the residue, leading to
overestimation of mass. Confirm drying to constant weight. Alternatively, the filtration may be too
slow, allowing for continued dissolution.

e CWIN Values Too Low or Negative: Possible loss of fine insoluble particles through the filter paper.
Consider using a finer porosity filter or a centrifuge step before filtration.

To cite this document: Smolecule. [Application Notes: Analysis of Cold Water Insoluble Nitrogen

(CWIN)]. Smolecule, [2026]. [Online PDF]. Available at:
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[https://www.smolecule.com/products/b563186#cold-water-insoluble-nitrogen-cwin-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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